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Compound of Interest

Compound Name: D-Sorbitol-d2

Cat. No.: B12391677 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for D-Sorbitol-d2, a deuterated form of D-Sorbitol. The

guidance herein is based on established safety protocols for D-Sorbitol, which is chemically

similar.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure and ensure personal safety. The following

table summarizes the recommended PPE for handling D-Sorbitol-d2.

Protection Type Equipment Standard/Specification

Eye/Face Protection
Safety glasses with side-

shields or goggles

Conforming to EN 166 (EU) or

NIOSH (US)[1][2][3]

Skin Protection
Protective gloves (inspected

before use)

EU Directive 89/686/EEC and

standard EN 374[4]

Lab coat or appropriate

protective clothing
To minimize skin contact[2][5]

Respiratory Protection
N95 (US) or P1 (EN 143) dust

masks
For nuisance levels of dust[3]
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Safe Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of D-Sorbitol-d2
and the safety of the laboratory environment.

Procedure Guideline

Handling

Use in a well-ventilated area. Avoid generating

dust. Wash hands thoroughly after handling.[1]

[6] Do not eat, drink, or smoke in the work area.

[1][7]

Storage

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1][2][5] The

bulk material is hygroscopic and should be

stored in an airtight container.[8]

First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][5] Seek medical

attention if irritation persists.[2]

Skin Contact

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing.[1][2] Seek medical attention if irritation

develops.[2]

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration.[1][2]

Ingestion

Do NOT induce vomiting. Give 2-4 cupfuls of

milk or water if the person is conscious and

alert.[2] Rinse mouth with water.[9]
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Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is necessary to prevent contamination

and ensure regulatory compliance.

Action Procedure

Minor Spills

Vacuum or sweep up material and place it into a

suitable, labeled disposal container.[2] Avoid

generating dust.[2][7]

Major Spills

Evacuate the area. Wear appropriate PPE,

including respiratory protection.[5] Prevent the

spill from entering drains or waterways.[7][6]

Disposal

Dispose of contents/container to an approved

waste disposal plant in accordance with local,

state, and federal regulations.[1][7]

Experimental Workflow: Safe Handling of D-Sorbitol-
d2
The following diagram outlines the standard operating procedure for the safe handling of D-
Sorbitol-d2 in a laboratory setting.
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Preparation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weighing and Handling

Use in a Well-Ventilated Area
(e.g., Fume Hood)

Post-Handling

Clean Work Area Store in Tightly
Sealed Container

Dispose of Waste
Properly

Wash Hands
Thoroughly

Click to download full resolution via product page

Safe handling workflow for D-Sorbitol-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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